Cas no 1545579-64-3 (2-Ethoxy-2-(oxan-4-yl)acetic acid)
1545579-64-3 structure
Product Name:2-Ethoxy-2-(oxan-4-yl)acetic acid
CAS No:1545579-64-3
MF:C9H16O4
MW:188.220943450928
MDL:MFCD26021788
CID:4605136
PubChem ID:83223596
Update Time:2023-08-10
2-Ethoxy-2-(oxan-4-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-ethoxy-2-(oxan-4-yl)acetic acid
- Z2740003264
- 2-Ethoxy-2-(oxan-4-yl)acetic acid
-
- MDL： MFCD26021788
- Inchi： 1S/C9H16O4/c1-2-13-8(9(10)11)7-3-5-12-6-4-7/h7-8H,2-6H2,1H3,(H,10,11)
- InChI Key： MXDDTFJWCUTOSQ-UHFFFAOYSA-N
- SMILES： O1CCC(C(C(=O)O)OCC)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 163
- XLogP3: 0.7
- Topological Polar Surface Area: 55.8
2-Ethoxy-2-(oxan-4-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E940153-10mg |
2-Ethoxy-2-(oxan-4-yl)acetic Acid |
1545579-64-3 | 10mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E940153-50mg |
2-Ethoxy-2-(oxan-4-yl)acetic Acid |
1545579-64-3 | 50mg |
$ 230.00 | 2022-06-05 | ||
| TRC | E940153-100mg |
2-Ethoxy-2-(oxan-4-yl)acetic Acid |
1545579-64-3 | 100mg |
$ 340.00 | 2022-06-05 | ||
| Enamine | EN300-345503-0.05g |
2-ethoxy-2-(oxan-4-yl)acetic acid |
1545579-64-3 | 95.0% | 0.05g |
$245.0 | 2025-03-18 | |
| Enamine | EN300-345503-0.1g |
2-ethoxy-2-(oxan-4-yl)acetic acid |
1545579-64-3 | 95.0% | 0.1g |
$366.0 | 2025-03-18 | |
| Enamine | EN300-345503-0.25g |
2-ethoxy-2-(oxan-4-yl)acetic acid |
1545579-64-3 | 95.0% | 0.25g |
$524.0 | 2025-03-18 | |
| Enamine | EN300-345503-0.5g |
2-ethoxy-2-(oxan-4-yl)acetic acid |
1545579-64-3 | 95.0% | 0.5g |
$824.0 | 2025-03-18 | |
| Enamine | EN300-345503-1.0g |
2-ethoxy-2-(oxan-4-yl)acetic acid |
1545579-64-3 | 95.0% | 1.0g |
$1057.0 | 2025-03-18 | |
| Enamine | EN300-345503-2.5g |
2-ethoxy-2-(oxan-4-yl)acetic acid |
1545579-64-3 | 95.0% | 2.5g |
$2071.0 | 2025-03-18 | |
| Enamine | EN300-345503-5.0g |
2-ethoxy-2-(oxan-4-yl)acetic acid |
1545579-64-3 | 95.0% | 5.0g |
$3065.0 | 2025-03-18 |
2-Ethoxy-2-(oxan-4-yl)acetic acid Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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